Cas no 120279-26-7 (5,6-Dihydro-4-hydroxy-6-methyl-4H-thieno2,3-bthiopyran-2-sulfonamide 7,7-Dioxide)

• Product Name: 5,6-Dihydro-4-hydroxy-6-methyl-4H-thieno2,3-bthiopyran-2-sulfonamide 7,7-Dioxide
• CAS No: 120279-26-7
• MF: C₈H₁₁NO₅S₃
• MW: 297.371638536453
• CID: 63484
• PubChem ID: 14392086
• Update Time: 2025-10-29

5,6-Dihydro-4-hydroxy-6-methyl-4H-thieno2,3-bthiopyran-2-sulfonamide 7,7-Dioxide Chemical and Physical Properties

Names and Identifiers

• 5,6-Dihydro-4-hydroxy-6-methyl-4H-thieno[2,3-b]thiopyran-2-sulfonamide 7,7-dioxide
• 4H-Thieno[2,3-b]thiopyran-2-sulfonamide, 5,6-dihydro-4-hydroxy-6-methyl-,7,7- dioxide
• 5,6-Dihydro-4H-4-Hydroxy-6-Methyl Thieno-Thiopyran-2-Sulfonamide-7-Dioxide
• Dorzolamide intermediate
• 4-hydroxy-6-methyl-7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide
• INTERMEDIATE FOR DORZOLAMIDE
• 4H-Thieno[2,3-b]thiopyran-2-sulfonamide,
• 4-hydroxy-6-methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide 7,7-dioxide
• 5,6-Dihydro-4h-4-hydrox-6-Methyl theino [2,3-b]thiopyran-2-sulphonaMide-7-7-dioxide
• 5,6-DIHYDRO-4H-4-HYDROXY-6-METHYL THIENO [2,3,B] THIOPYRAN-2-SULFONAMIDE-7,7-DIOXIDE
• tert-butyl –[E]-(6-{2-[4-(4-fluoro phenyl]-6-isopropyl-2-[methyl(methyl sulfonyl)amino]pyrimidin-5-yl]vinyl}-(4R,6S)-2,2-dimethyl[1,3]dioxin-4-yl)acetate
• 4H-Thieno[2,3-b]thiopyran-2-sulfonamide,5,6-dihydro-4-hydroxy-6-methyl-, 7,7-dioxide
• 4H-Thieno[2,3-b]thiopyran-2-sulfonamide, 5,6-dihydro-4-hydroxy-6-methyl-, 7,7-dioxide; 4-Hydroxy-6-methyl-7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide
• 120279-26-7
• SCHEMBL2348864
• DTXSID80559768
• 4-Hydroxy-6-methyl-7,7-dioxo-4,5,6,7-tetrahydro-7lambda~6~-thieno[2,3-b]thiopyran-2-sulfonamide
• AKOS015898688
• 5,6-Dihydro-4-hydroxy-6-methyl-4H-thieno(2,3-b)thiopyran-2-sulfonamide 7,7-dioxide
• A804481
• EX-A8006T
• FT-0659484
• 4-HYDROXY-2-METHYL-1,1-DIOXO-2H,3H,4H-1??-THIENO[2,3-B]THIOPYRAN-6-SULFONAMIDE
• G78920
• 5,6-Dihydro-4-hydroxy-6-methyl-4H-thieno2,3-bthiopyran-2-sulfonamide 7,7-Dioxide

• MDL： MFCD09839690
• Inchi： 1S/C8H11NO5S3/c1-4-2-6(10)5-3-7(17(9,13)14)15-8(5)16(4,11)12/h3-4,6,10H,2H2,1H3,(H2,9,13,14)
• InChI Key： ZXSUWHJGLUHKPC-UHFFFAOYSA-N
• SMILES： S1(C2=C(C=C(S(N)(=O)=O)S2)C(CC1C)O)(=O)=O

Computed Properties

• Exact Mass: 296.98000
• Monoisotopic Mass: 296.97993597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 160Ų

Experimental Properties

• Density: 1.668
• Melting Point: 194-196?C
• Boiling Point: 624.6 °C at 760 mmHg
• Flash Point: 331.5 °C
• Refractive Index: 1.638
• PSA: 159.53000
• LogP: 2.85670

5,6-Dihydro-4-hydroxy-6-methyl-4H-thieno2,3-bthiopyran-2-sulfonamide 7,7-Dioxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on 5,6-Dihydro-4-hydroxy-6-methyl-4H-thieno2,3-bthiopyran-2-sulfonamide 7,7-Dioxide

Professional Introduction to Dorzolamide Intermediate (CAS No. 120279-26-7)

Dorzolamide intermediate, chemically identified by the CAS number 120279-26-7, is a critical compound in the realm of pharmaceutical chemistry. This intermediate plays a pivotal role in the synthesis of Dorzolamide, a well-known ophthalmic drug primarily utilized for the treatment of glaucoma and ocular hypertension. The compound's significance extends beyond its immediate application, as it embodies advancements in medicinal chemistry and drug development strategies.

The molecular structure of Dorzolamide intermediate (CAS No. 120279-26-7) is meticulously designed to ensure optimal pharmacological properties. Its chemical composition, characterized by specific functional groups, contributes to its efficacy in reducing intraocular pressure. Recent studies have highlighted the compound's role in enhancing the bioavailability and stability of Dorzolamide, making it a subject of intense research interest.

In the context of modern pharmaceutical research, the synthesis and optimization of Dorzolamide intermediate have been subjects of extensive investigation. Researchers have employed cutting-edge techniques such as combinatorial chemistry and high-throughput screening to identify more efficient synthetic pathways. These methodologies have not only improved yield but also reduced the environmental impact of the production process.

The pharmacological profile of Dorzolamide, derived from its intermediate, has been extensively studied in clinical trials. These trials have demonstrated its efficacy in lowering intraocular pressure by inhibiting carbonic anhydrase, an enzyme crucial in aqueous humor formation. The intermediate's ability to modulate this enzyme has opened new avenues for treating ocular conditions beyond glaucoma.

Recent advancements in computational chemistry have further illuminated the potential of Dorzolamide intermediate (CAS No. 120279-26-7). Molecular modeling and simulations have provided insights into its interaction with biological targets, aiding in the design of more refined derivatives with enhanced therapeutic properties. Such computational approaches are integral to modern drug discovery, enabling researchers to predict and optimize drug candidates with unprecedented precision.

The industrial production of Dorzolamide relies heavily on the availability and purity of its intermediate. Manufacturers adhere to stringent quality control measures to ensure that each batch meets regulatory standards. This includes rigorous testing for impurities and contaminants, which could otherwise compromise the drug's safety and efficacy.

The global demand for Dorzolamide has spurred innovation in synthetic methodologies for its intermediate. Green chemistry principles have been increasingly adopted, emphasizing sustainable practices such as solvent recovery and waste minimization. These efforts align with broader industry trends aimed at reducing the ecological footprint of pharmaceutical production.

Future research directions for Dorzolamide intermediate (CAS No. 120279-26-7) include exploring its potential in combination therapies. By pairing it with other ophthalmic agents, researchers aim to develop multi-target drugs that offer synergistic benefits. Such combinations could provide more comprehensive treatment options for patients with complex ocular conditions.

The role of Dorzolamide intermediate in drug development exemplifies the intersection of chemistry and medicine. Its synthesis and application underscore the importance of interdisciplinary collaboration in advancing therapeutic solutions. As research continues to evolve, new insights into this compound are likely to emerge, further solidifying its place as a cornerstone in ophthalmic pharmacology.